Cas no 20878-97-1 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-)
20878-97-1 structure
Product Name:2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
CAS No:20878-97-1
MF:C17H18O5
MW:302.321825504303
CID:289893
PubChem ID:442811
Update Time:2025-04-19
2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
- (3S)-3-(3-hydroxy-2,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
- (3S)-Mucronulatol
- Mucronulatol
- (3S)-3-(3-hydroxy-2,4-dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
- CHEBI:7014
- 20878-97-1
- 3',7-dihydroxy-2',4'-dimethoxyisoflavan
- CHEMBL253474
- LMPK12080024
- DTXSID70331959
- (-)-Mucronulatol
- Q27107401
-
- Inchi: 1S/C17H18O5/c1-20-14-6-5-13(17(21-2)16(14)19)11-7-10-3-4-12(18)8-15(10)22-9-11/h3-6,8,11,18-19H,7,9H2,1-2H3/t11-/m1/s1
- InChI Key: NUNFZNIXYWTZMW-LLVKDONJSA-N
- SMILES: O1C2C=C(C=CC=2C[C@@H](C2C=CC(=C(C=2OC)O)OC)C1)O
Computed Properties
- Exact Mass: 302.11544
- Monoisotopic Mass: 302.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 68.2Ų
Experimental Properties
- Density: 1.279
- Boiling Point: 473.7°Cat760mmHg
- Flash Point: 240.3°C
- Refractive Index: 1.606
- PSA: 68.15
2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)- Related Literature
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1. Direct conversion of 2′-hydroxychalcones into isoflavones using thallium(III) nitrate: synthesis of (±)-sophorol and (±)-mucronulatolL. Farkas,A. Gottsegen,M. Nógrádi,S. Antus J. Chem. Soc. Chem. Commun. 1972 825
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K. Kurosawa,W. D. Ollis,B. T. Redman,I. O. Sutherland,A. Braga de Oliveira,O. R. Gottlieb,H. Magalh?es Alves Chem. Commun. (London) 1968 1263
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3. Synthesis of sophorol, violanone, lonchocarpan, claussequinone, philenopteran, leiocalycin, and some other natural isoflavonoids by the oxidative rearrangement of chalcones with thallium(III) nitrateLorànd Farkas,àgnes Gottsegen,Mihàly Nóagrádi,Sàndor Antus J. Chem. Soc. Perkin Trans. 1 1974 305
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Nigel C. Veitch Nat. Prod. Rep. 2007 24 417
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5. Subject index, 1972
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